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Compound of Interest

Compound Name: (2-Hydroxyethoxy)acetic acid

Cat. No.: B083110 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

(2-Hydroxyethoxy)acetic acid, a key metabolite and industrial chemical, requires accurate

quantification for various research and quality control purposes. This document provides

detailed protocols for determining the concentration of (2-Hydroxyethoxy)acetic acid in

aqueous solutions using two common and reliable titration techniques: acid-base titration with a

colorimetric indicator and potentiometric titration. These methods offer a cost-effective and

precise means of analysis.

Acid-Base Titration with Phenolphthalein Indicator
This method relies on the neutralization reaction between the carboxylic acid group of (2-
Hydroxyethoxy)acetic acid and a strong base, sodium hydroxide (NaOH). The endpoint of

the titration is visualized using the phenolphthalein indicator, which changes from colorless to

pink in a basic solution.

Experimental Protocol
1.1. Reagent and Equipment Preparation

0.1 M Sodium Hydroxide (NaOH) Solution (Titrant):
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Dissolve 4.0 g of NaOH pellets in deionized water to make a final volume of 1 L.[1]

Standardization: Accurately weigh approximately 0.5 g of dried primary standard

potassium hydrogen phthalate (KHP).[2] Dissolve it in 75 mL of deionized water. Add 2-3

drops of phenolphthalein indicator and titrate with the prepared NaOH solution until a faint

pink color persists for at least 30 seconds.[3] The exact molarity of the NaOH solution is

calculated using the mass of KHP and the volume of NaOH consumed.

(2-Hydroxyethoxy)acetic Acid Solution (Analyte): Prepare a solution of (2-
Hydroxyethoxy)acetic acid of unknown concentration.

Phenolphthalein Indicator: Dissolve 1.0 g of phenolphthalein powder in 100 mL of 95%

ethanol.[4]

Equipment:

50 mL Burette

250 mL Erlenmeyer flasks

Pipettes

Magnetic stirrer and stir bar

Analytical balance

1.2. Titration Procedure

Rinse the burette with a small amount of the standardized 0.1 M NaOH solution and then fill

it, ensuring no air bubbles are in the tip. Record the initial burette reading.

Pipette a known volume (e.g., 25.00 mL) of the (2-Hydroxyethoxy)acetic acid solution into

a 250 mL Erlenmeyer flask.

Add 2-3 drops of phenolphthalein indicator to the flask. The solution should be colorless.[5]

Place the flask on a magnetic stirrer and begin titrating with the NaOH solution, swirling the

flask continuously.
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As the endpoint is approached, the pink color will persist for longer periods. Add the NaOH

drop by drop until the first appearance of a faint but permanent pink color that lasts for at

least 30 seconds.[3]

Record the final burette reading.

Repeat the titration at least two more times for accuracy.

1.3. Calculation of Concentration

The concentration of (2-Hydroxyethoxy)acetic acid is calculated using the following formula:

M_acid = (M_base × V_base) / V_acid

Where:

M_acid = Molarity of the (2-Hydroxyethoxy)acetic acid solution

M_base = Molarity of the standardized NaOH solution

V_base = Volume of NaOH solution used in the titration

V_acid = Initial volume of the (2-Hydroxyethoxy)acetic acid solution

Data Presentation
Table 1: Acid-Base Titration Data for (2-Hydroxyethoxy)acetic Acid

Trial
Volume of
Analyte
(mL)

Initial
Burette
Reading
(mL)

Final
Burette
Reading
(mL)

Volume of
NaOH (mL)

Calculated
Molarity (M)

1 25.00 0.50 22.80 22.30 0.0892

2 25.00 22.80 45.05 22.25 0.0890

3 25.00 0.20 22.48 22.28 0.0891

Average 22.28 0.0891
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Note: The data presented in this table is hypothetical and serves as an example.

Experimental Workflow
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Preparation

Titration Analysis

Prepare Analyte Solution

Setup Burette and FlaskPrepare & Standardize
0.1 M NaOH

Prepare Phenolphthalein

Add Indicator to Analyte Titrate with NaOH Observe Endpoint
(Faint Pink Color) Record Volume of NaOH Calculate Concentration
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Setup & Calibration

Titration Process

Data Analysis

Calibrate pH Meter

Assemble Titration Apparatus

Prepare Analyte & Titrant

Measure Initial pH

Add NaOH in Increments

Record pH and Volume

Continue until pH plateaus

Plot Titration Curve
(pH vs. Volume)

Determine Equivalence Point

Calculate Concentration

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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